Cas no 106084-43-9 (2H-1,3-Thiazine-2-thione, tetrahydro-6-hydroxy-)

• Product Name: 2H-1,3-Thiazine-2-thione, tetrahydro-6-hydroxy-
• CAS No: 106084-43-9
• MF: C₄H₇NOS₂
• MW: 149.234478235245
• CID: 1171526
• PubChem ID: 71334069
• Update Time: 2025-04-20

2H-1,3-Thiazine-2-thione, tetrahydro-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Thiazine-2-thione, tetrahydro-6-hydroxy-
• 6-hydroxy-1,3-thiazinane-2-thione
• 106084-43-9
• 6-hydroxytetrahydro-1,3-thiazine-2-thione
• DTXSID60762233

• Inchi： 1S/C4H7NOS2/c6-3-1-2-5-4(7)8-3/h3,6H,1-2H2,(H,5,7)
• InChI Key： ONIPWKPIVYSQGM-UHFFFAOYSA-N
• SMILES： S1C(NCCC1O)=S

Computed Properties

• Exact Mass: 148.99701
• Monoisotopic Mass: 148.99690619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiazinanethiones